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Compound of Interest

Compound Name: Tetrahydropyranyl-4-acetic acid

Cat. No.: B153550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Tetrahydropyranyl-4-acetic acid (also known as 2-(tetrahydro-2H-pyran-4-yl)acetic acid).

Adherence to these procedures is critical for ensuring laboratory safety and procedural

accuracy.

Hazard Identification and Personal Protective Equipment
(PPE)
Tetrahydropyranyl-4-acetic acid is classified as a hazardous substance. Based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it presents

the following hazards:

Harmful if swallowed (Acute toxicity, oral, Category 4)[1]

Causes skin irritation (Skin corrosion/irritation, Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation, Category 3)[1]
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To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield is

recommended if there is a risk

of splashing.

To protect eyes from serious

irritation.[1]

Skin and Body Protection A long-sleeved laboratory coat. To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.

To avoid inhalation and

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Risk Assessment: Before commencing any work, conduct a thorough risk assessment
specific to the planned experiment.
Gather Materials: Ensure all necessary equipment, including the chemical, solvents,
glassware, and designated waste containers, are readily available.
PPE Inspection: Inspect all PPE for any signs of damage or contamination before use.
Ventilation Check: Confirm that the chemical fume hood or other local exhaust ventilation is
functioning correctly.

2. Handling:

Dispensing: All weighing and dispensing of Tetrahydropyranyl-4-acetic acid should be
conducted within a certified chemical fume hood to minimize inhalation exposure.[1]
Avoid Contact: Handle the chemical carefully to prevent contact with skin, eyes, and clothing.
[1]
Prevent Dust Formation: If handling a solid form, avoid the formation of dust and aerosols.[1]
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3. Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[2][3]
Temperature: Store at 2-8°C in a dry area.[1]
Incompatibilities: Keep away from strong oxidizing agents.[2]

Disposal Plan
Waste Segregation and Collection:

Designated Waste Container: All waste containing Tetrahydropyranyl-4-acetic acid,

including contaminated consumables (e.g., gloves, weighing paper), must be disposed of in

a clearly labeled, dedicated hazardous waste container.

Container Integrity: Ensure the waste container is in good condition, has a secure lid, and is

kept closed when not in use.

Disposal Procedure:

Professional Disposal: Chemical waste must be disposed of through a licensed hazardous

waste disposal company. Do not dispose of this chemical down the drain or in regular trash.

[4][5]

Regulatory Compliance: All disposal activities must adhere to local, state, and federal

regulations for hazardous waste.

Emergency Procedures
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Emergency Situation First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician

immediately.[1]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.[1]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes. Remove contact lenses if present

and easy to do. Continue rinsing. Consult a

physician immediately.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician

immediately.[3]

Spill

Evacuate personnel to a safe area. Wear

appropriate PPE. For small spills, absorb with

an inert material (e.g., sand, vermiculite) and

place in a suitable, closed container for

disposal.[1][3]

Visual Workflow and Safety Guide
The following diagram illustrates the key decision points and safety procedures for the proper

handling of Tetrahydropyranyl-4-acetic acid.
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Safe Handling Workflow for Tetrahydropyranyl-4-acetic Acid

Start: Prepare for Handling

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood Function

Handling Operations
(Weighing, Dispensing)

Work Inside Fume Hood

Spill Occurred?

Follow Spill Procedure
(Evacuate, Absorb, Collect)

Yes

Continue Experiment

No

Dispose of Waste
(Segregate, Label, Professional Disposal)

Store Chemical Properly
(Tightly Closed, 2-8°C)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling of Tetrahydropyranyl-4-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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